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Compound of Interest

Compound Name: 4'-(tert-Butyl)propiophenone

Cat. No.: B1269827

For Researchers, Scientists, and Drug Development Professionals

This document provides essential physicochemical data for 4'-(tert-Butyl)propiophenone, a
chemical compound relevant in various research and development applications. The
information is presented to support laboratory activities and theoretical calculations.

Core Physicochemical Properties

4'-(tert-Butyl)propiophenone is an aromatic ketone. Its fundamental properties, including
molecular formula and molecular weight, are crucial for stoichiometric calculations, analytical
method development, and chemical synthesis design. The molecular formula is C13H180.[1][2]
[3][4][5] The molecular weight is approximately 190.28 g/mol .[1][3][5][6]

Data Summary

The quantitative physicochemical data for 4'-(tert-Butyl)propiophenone are summarized in
the table below for ease of reference and comparison.
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Identifier Value Citations
IUPAC Name 1-(4-tert-butylphenyl)propan-1- o

one
CAS Number 71209-71-7 (1121141171
Molecular Formula C13H180 [1112][31[41[5]
Molecular Weight 190.28 g/mol [11[31[5][6]

Experimental Protocols

The determination of the molecular formula and weight of a well-characterized compound like
4'-(tert-Butyl)propiophenone typically involves a combination of mass spectrometry and
elemental analysis.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to
determine the accurate mass of the molecular ion. This experimental mass is then used to
deduce the most plausible elemental composition, confirming the molecular formula.

o Elemental Analysis: This technique provides the percentage composition of individual
elements (carbon, hydrogen, and oxygen) in the compound. The results are used to derive
the empirical formula, which is then compared with the molecular formula obtained from
mass spectrometry to ensure consistency.

Note: As 4'-(tert-Butyl)propiophenone is a known compound, detailed experimental protocols
for its initial characterization are found in foundational chemical literature. The data presented
here is compiled from established chemical databases.

Logical Relationships

The relationship between the compound's common name, its elemental composition (molecular
formula), and its calculated mass (molecular weight) is a fundamental concept in chemistry.
This hierarchy is visualized below.
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4'-(tert-Butyl)propiophenone | C13H180 | CID 595281 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 2. 4'-(tert-Butyl)propiophenone | SIELC Technologies [sielc.com]

¢ 3. GSRS [gsrs.ncats.nih.gov]

¢ 4. Page loading... [wap.guidechem.com]

¢ 5. 4-TERT-BUTYLPROPIOPHENONE | 71209-71-7 [chemicalbook.com]

¢ 6. parchem.com [parchem.com]

o 7. 4-TERT-BUTYLPROPIOPHENONE CAS#: 71209-71-7 [amp.chemicalbook.com]

¢ To cite this document: BenchChem. [An In-depth Technical Guide on 4'-(tert-
Butyl)propiophenone]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1269827?utm_src=pdf-body-img
https://www.benchchem.com/product/b1269827?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4_-_tert-Butyl_propiophenone
https://pubchem.ncbi.nlm.nih.gov/compound/4_-_tert-Butyl_propiophenone
https://sielc.com/4-tert-butylpropiophenone
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/QUQ8K23G6T
https://wap.guidechem.com/encyclopedia/synthesis_71209-71-7-p1.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8356666.htm
https://parchem.com/chemical-supplier-distributor/4-tert-butylpropiophenone-165440
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8356666_EN.htm
https://www.benchchem.com/product/b1269827#4-tert-butyl-propiophenone-molecular-weight-and-formula
https://www.benchchem.com/product/b1269827#4-tert-butyl-propiophenone-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1269827#4-tert-butyl-propiophenone-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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